Cas no 894059-39-3 (2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide
• CAS No: 894059-39-3
• MF: C₁₈H₁₈FN₅O₂S
• MW: 387.431225299835
• CID: 5805162
• PubChem ID: 24891925
• Update Time: 2025-07-01

2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• Acetamide, 2-[[6-(4-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-N-[(tetrahydro-2-furanyl)methyl]-
• 894059-39-3
• F2506-1235
• 2-((6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• MLS001239261
• CHEMBL1435281
• SMR000808310
• HMS3008D14
• 2-{[6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide
• AKOS005007934
• 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide

• Inchi： 1S/C18H18FN5O2S/c19-13-5-3-12(4-6-13)15-7-8-16-21-22-18(24(16)23-15)27-11-17(25)20-10-14-2-1-9-26-14/h3-8,14H,1-2,9-11H2,(H,20,25)
• InChI Key： GTCCYOAIYMUKFQ-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=C(F)C=C1)=N2

Computed Properties

• Exact Mass: 387.11652417g/mol
• Monoisotopic Mass: 387.11652417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 13.55±0.46(Predicted)

Additional information on 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide

Comprehensive Analysis of 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide (CAS No. 894059-39-3)

The compound 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide, identified by its CAS No. 894059-39-3, is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, with its intricate structure featuring a 1,2,4-triazolo[4,3-b]pyridazine core and a 4-fluorophenyl substituent, represents a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to its unique sulfanylacetamide moiety, which may contribute to enhanced bioavailability and target specificity.

In recent years, the scientific community has shown a growing interest in triazolopyridazine derivatives, driven by their diverse pharmacological activities. The incorporation of a fluorophenyl group in this compound is noteworthy, as fluorine atoms are known to improve metabolic stability and binding affinity in drug design. The oxolan-2-ylmethyl side chain further enhances the molecule's solubility, making it a candidate for oral administration in potential therapeutic formulations. These structural features align with current trends in drug discovery, where researchers prioritize compounds with balanced lipophilicity and polar surface area.

The synthesis of CAS No. 894059-39-3 involves multi-step organic transformations, typically starting from 6-(4-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazine-3-thiol. The key step is the formation of the sulfanylacetamide bridge through nucleophilic substitution, followed by coupling with (oxolan-2-yl)methylamine. This synthetic route has been optimized to achieve high yields and purity, as evidenced by various analytical techniques including HPLC, NMR, and mass spectrometry. The compound's stability under different pH conditions and thermal stress has been extensively studied, providing valuable data for formulation scientists.

From a pharmacological perspective, preliminary studies suggest that 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide may interact with specific kinase targets and G-protein coupled receptors, although its exact mechanism of action remains under investigation. The presence of both hydrogen bond acceptors and donors in its structure makes it particularly interesting for structure-activity relationship (SAR) studies. Computational modeling indicates favorable ADME properties, with predicted good intestinal absorption and moderate plasma protein binding, characteristics highly sought after in modern drug development pipelines.

The potential therapeutic applications of this compound are being explored in various research areas. Some studies focus on its possible anti-inflammatory properties, while others investigate its potential as a central nervous system modulator. The fluorophenyl-triazolopyridazine core has shown precedent in literature for interacting with neurotransmitter systems, sparking interest in neurological disorders. Additionally, the molecule's structural features suggest possible utility in metabolic disease research, particularly given the current global focus on diabetes and obesity therapeutics.

Quality control and characterization of CAS No. 894059-39-3 follow stringent pharmaceutical standards. The compound typically appears as a white to off-white crystalline powder with high purity (>98% by HPLC). Its solubility profile shows moderate solubility in common organic solvents like DMSO and methanol, but limited solubility in water, necessitating formulation strategies for biological testing. The compound demonstrates good stability when stored under recommended conditions (typically -20°C in inert atmosphere), making it suitable for long-term research programs.

In the context of current pharmaceutical trends, this compound aligns with several important research directions. The incorporation of fluorine atoms in drug design continues to be a hot topic, as evidenced by numerous recent publications and patent applications. Similarly, heterocyclic compounds containing nitrogen atoms remain a focus of medicinal chemistry due to their versatility in interacting with biological targets. The specific combination of triazole and pyridazine rings in this molecule offers a unique three-dimensional configuration that may provide selectivity advantages over simpler aromatic systems.

From a safety perspective, preliminary toxicological assessments of related compounds suggest that the 1,2,4-triazolo[4,3-b]pyridazine scaffold is generally well-tolerated in biological systems. However, comprehensive studies would be required to fully evaluate the safety profile of this specific derivative. Researchers handling this compound should follow standard laboratory safety protocols, including the use of personal protective equipment, although it is not classified as a high-risk material under current regulatory frameworks.

The intellectual property landscape surrounding 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide shows active patent activity, particularly in the area of kinase inhibitors and neurological therapeutics. Several pharmaceutical companies have included similar structures in their patent portfolios, indicating the commercial potential of this chemical class. The exact patent status of this specific compound may vary by jurisdiction, and researchers are advised to conduct thorough freedom-to-operate analyses before developing commercial applications.

Future research directions for this compound likely include more detailed in vitro and in vivo pharmacological characterization, optimization of its physicochemical properties through analog synthesis, and investigation of potential formulation strategies. The growing interest in personalized medicine and targeted therapies creates exciting opportunities for molecules with specific target profiles like this one. Additionally, the compound's potential as a chemical probe for studying particular biological pathways may attract attention from both academic and industrial researchers.

In conclusion, 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide (CAS No. 894059-39-3) represents an intriguing example of modern medicinal chemistry with multiple potential applications. Its well-balanced molecular properties, combined with current trends in drug discovery, position it as a compound worthy of further investigation. As research continues to uncover its full potential, this molecule may contribute valuable insights to various therapeutic areas, reflecting the ongoing evolution of pharmaceutical science in addressing complex medical challenges.